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Compound of Interest

Compound Name: SHELLSOL

Cat. No.: B1174059 Get Quote

An in-depth examination of the specifications and applications of SHELLSOL T, a high-purity

isoparaffinic hydrocarbon solvent, tailored for researchers, scientists, and professionals in drug

development.

SHELLSOL T is a synthetic isoparaffinic hydrocarbon solvent characterized by its low odor and

high purity.[1][2] It is a clear, colorless liquid with a mild hydrocarbon scent.[3] Comprised of a

mixture of isoparaffinic hydrocarbons, it is noted for its excellent solvency power and controlled

evaporation rates, making it a versatile tool in various scientific and industrial applications.[3][4]

Core Specifications
The physical and chemical properties of SHELLSOL T are critical for its application in

controlled laboratory settings. The following tables provide a comprehensive summary of its

key specifications, compiled from various technical and safety data sheets.

Physical Properties
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Property Value Test Method

Physical State Clear Liquid -

Color Colorless / +30 Saybolt ASTM D156

Odor
Mild Hydrocarbon / Specific

Type
-

Boiling Range
170 - 210°C / 179 - 191°C /

187 - 215°C
ASTM D1078

Density @ 15°C 0.761 kg/L ASTM D4052

Density @ 20°C 0.761 - 0.81 g/cm³ -

Flash Point 48 - 61°C (closed cup) ASTM D93

Melting Point -50°C -

Auto-Ignition Temperature 430 - 450°C ASTM E659

Vapor Pressure @ 20°C 0.11 kPa / 5 hPa Calculated

Viscosity @ 25°C 1.9 mm²/s ASTM D445

Solubility in Water @ 20°C 0.05 g/l (Insoluble) -

Refractive Index @ 20°C 1.425 ASTM D1218

Surface Tension @ 20°C 24 mN/m Du Nouy ring

Chemical Composition & Purity
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Component Value Test Method

Isoparaffins > 98% m/m GC

Naphthenes < 2% m/m GC

Aromatics < 100 mg/kg SMS 2728

Benzene < 3 mg/kg GC

Sulfur < 0.5 mg/kg SMS 1897

Polycyclic Aromatics Not Detectable -

Heavy Metals Not Detectable -

Chlorinated Compounds Not Detectable -

Note: Some values are presented as ranges due to variations across different batches and

reporting documents.[3][4][5]

Applications in Scientific Research
While detailed experimental protocols in peer-reviewed literature are not extensively

documented under the trade name "SHELLSOL T," its properties make it suitable for a range of

laboratory applications. Its primary functions are as a non-polar solvent, a cleaning agent for

laboratory equipment, and a component in formulations.

Potential Research Applications:

Extraction: Due to its high solvency for non-polar compounds and low water solubility,

SHELLSOL T can be employed for the extraction of natural products, lipids, and other

hydrophobic molecules from various matrices.

Chromatography: As a non-polar mobile phase component in normal-phase chromatography

techniques. Its controlled evaporation can be beneficial for certain applications.

Reaction Solvent: For organic synthesis reactions involving non-polar reagents, particularly

where a low-odor environment is desirable.
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Cleaning and Degreasing: Its strong solvency for oils and greases makes it an effective

agent for cleaning scientific instruments and glassware, ensuring residue-free surfaces

critical for sensitive experiments.[3]

Formulation Component: In the development of non-aqueous formulations, such as coatings,

adhesives, and inks for specialized scientific applications.[1][3]

Experimental Protocols
Detailed, universally cited experimental protocols for SHELLSOL T in scientific research are

not readily available. However, a generalized workflow for its use as an extraction solvent can

be outlined.

General Extraction Workflow
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Sample Preparation

Extraction

Post-Extraction

1. Homogenize
Biological Sample

2. Lyophilize or Dry
Sample to Remove Water

3. Add SHELLSOL T to
the Prepared Sample

4. Agitate/Mix
(e.g., Vortex, Sonication)

5. Separate Solvent Phase
(e.g., Centrifugation, Filtration)

6. Collect Supernatant
(SHELLSOL T with Solute)

7. Evaporate Solvent
(e.g., Rotary Evaporator)

8. Analyze Extracted
Compound

Click to download full resolution via product page

Caption: Generalized workflow for solid-liquid extraction using SHELLSOL T.
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Safety and Handling
SHELLSOL T is a flammable liquid and vapor.[4][5][6] Repeated exposure may cause skin

dryness or cracking.[6] It is critical to handle this solvent in a well-ventilated area and to use

appropriate personal protective equipment (PPE), including solvent-resistant gloves and safety

glasses.[5]

Hazard Classification and Handling

Primary Hazards

Required PPE

Emergency Response

Flammable Liquid
(H226)

IN CASE OF FIRE:
Use Foam, Dry Chemical, CO2

Aspiration Hazard
(H304)

IF SWALLOWED:
Do NOT Induce Vomiting.

Call Poison Center.

Chronic Aquatic Hazard
(H413)

Solvent-Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Face Shield

Protective Clothing

Fume Hood/
Good Ventilation
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Caption: Key hazards, PPE, and emergency response for SHELLSOL T.

Storage and Stability
SHELLSOL T should be stored in a cool, dry, well-ventilated area away from sources of

ignition.[5][6] Keep containers tightly closed when not in use.[5] When stored properly, it is

expected to be technically stable for at least 12 months.

In conclusion, SHELLSOL T's well-defined chemical and physical properties, combined with its

high purity, make it a valuable solvent for various applications in a research setting. While

specific protocols may need to be developed and validated by researchers for their unique

applications, its characteristics provide a reliable basis for its use in extraction, cleaning, and as

a non-polar solvent in chemical synthesis. Adherence to safety protocols is paramount when

handling this and any other laboratory solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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